Cas no 119262-68-9 (Scutellarin methyl ester)

• Product Name: Scutellarin methyl ester
• CAS No: 119262-68-9
• MF: C₂₂H₂₀O₁₂
• MW: 476.387007713318
• MDL: MFCD29049472
• CID: 1123940
• Update Time: 2025-04-20

Scutellarin methyl ester Chemical and Physical Properties

Names and Identifiers

• Scutellarin methyl ester
• Skimmin
• apigenin 7-glucuronyl methyl ester
• scutellarein 7-O-β-D-glucuronopyranoside methyl ester
• Scutellarin Methlester
• 5,6-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid methyl ester
• AK553987
• scutellarin Methylester

• MDL： MFCD29049472
• Inchi： 1S/C22H20O12/c1-31-21(30)20-18(28)17(27)19(29)22(34-20)33-13-7-12-14(16(26)15(13)25)10(24)6-11(32-12)8-2-4-9(23)5-3-8/h2-7,17-20,22-23,25-29H,1H3/t17-,18-,19+,20-,22+/m0/s1
• InChI Key： LNIVUWPCHRNJLG-SXFAUFNYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)O)O)O)OC1=C(C(=C2C(C=C(C3C=CC(=CC=3)O)OC2=C1)=O)O)O

Computed Properties

• Exact Mass: 476.09500
• Monoisotopic Mass: 476.09547607 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 192
• Molecular Weight: 476.4
• XLogP3: 1.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 804.0±65.0℃/760mmHg
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 196.35000
• LogP: -0.06380

Scutellarin methyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids